Cas no 1197631-29-0 (3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1197631-29-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD05170048
• CID: 1072402
• PubChem ID: 4598704
• Update Time: 2025-07-27

3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dimethylphenyl)-1H-pyrazole-3-carboxylic acid
• 3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid
• Z111781308
• AKOS000266408
• MLS-0091994.0001
• EN300-133336
• SCHEMBL1413940
• BDBM45838
• F3250-0624
• 5-(3,4-Dimethyl-phenyl)-1H-pyrazole-3-carboxylic acid
• cid_4598704
• AKOS002657248
• BS-10094
• ALBB-004590
• CHEMBL1570910
• MFCD05170048
• 1197631-29-0
• STK501290

• MDL： MFCD05170048
• Inchi： 1S/C12H12N2O2/c1-7-3-4-9(5-8(7)2)10-6-11(12(15)16)14-13-10/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： KLZBOPQBGJBTRD-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(C)=C(C)C=2)=NN1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT